Cas no 56830-41-2 (Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-)

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-, is a specialized organic compound featuring a cyclohexane ring substituted with a nitrile group, a ketone functionality at the 5-position, and two methyl groups at the 2-position. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both carbonyl and nitrile groups allows for versatile transformations, including nucleophilic additions and cyclization reactions. Its sterically hindered 2,2-dimethyl substitution enhances stability, making it a reliable precursor in multi-step syntheses. The compound is typically handled under controlled conditions due to its functional group sensitivity.

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- structure

56830-41-2 structure

Product Name:Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-

CAS No:56830-41-2

MF:C₉H₁₃NO

MW:151.205622434616

CID:1600152

PubChem ID:22933862

Update Time:2025-06-09

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-
- SCHEMBL4474891
- JTMFNYOXQYSEHN-UHFFFAOYSA-N
- CS-0529593
- EN300-1157062
- 2,2-dimethyl-5-oxocyclohexanecarbonitrile
- AKOS006278896
- 3-cyano-4,4-dimethyl-cyclohexanone
- 56830-41-2
- 2,2-DIMETHYL-5-OXOCYCLOHEXANE-1-CARBONITRILE
- Inchi： 1S/C9H13NO/c1-9(2)4-3-8(11)5-7(9)6-10/h7H,3-5H2,1-2H3
- InChI Key： JTMFNYOXQYSEHN-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)(C)C(C#N)C1

Computed Properties

Exact Mass: 151.09979
Monoisotopic Mass: 151.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9A^2
XLogP3: 1

Experimental Properties

PSA: 40.86

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- Pricemore >>

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